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Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance characteristics of 2-
Tetradecylbenzenesulfonic acid against other common linear alkylbenzene sulfonates (LAS).

The information presented herein is curated from scientific literature and technical sources to

assist researchers and professionals in selecting the appropriate surfactant for their specific

applications, ranging from detergency to potential roles in drug delivery systems.

Executive Summary
Linear alkylbenzene sulfonates are a widely used class of anionic surfactants. Their

performance is significantly influenced by the length of the alkyl chain and the position of the

phenyl group. This guide focuses on 2-Tetradecylbenzenesulfonic acid, a C14 LAS, and

compares its key performance indicators with those of other LAS homologs, primarily the C12

analogue, dodecylbenzenesulfonic acid. The comparison covers critical physicochemical

properties, detergency, foaming characteristics, and biodegradability.

Data Presentation: A Comparative Overview
The following tables summarize the key performance parameters of 2-
Tetradecylbenzenesulfonic acid in comparison to other linear alkylbenzene sulfonates.
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Please note that while general trends are well-established, specific values for individual

isomers like 2-Tetradecylbenzenesulfonic acid can be scarce in publicly available literature.

Table 1: Physicochemical Properties of Alkylbenzene Sulfonates

Property

2-
Tetradecylbenzene
sulfonic Acid (C14
LAS)

Dodecylbenzenesul
fonic Acid (C12
LAS)

General Trend with
Increasing Alkyl
Chain Length

Molecular Weight (

g/mol )
354.55[1] 326.49 Increases

Critical Micelle

Concentration (CMC)

(mmol/L)

Lower than C12 LAS

(estimated)
~1.2 - 1.6[2][3] Decreases[4]

Surface Tension at

CMC (mN/m)
Data not available ~28 - 32[5][6]

Generally decreases

slightly

Krafft Point (°C) Higher than C12 LAS

Low (can be below

0°C for some isomers)

[7]

Increases

Table 2: Performance Characteristics of Alkylbenzene Sulfonates
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Performance Metric

2-
Tetradecylbenzene
sulfonic Acid (C14
LAS)

Dodecylbenzenesul
fonic Acid (C12
LAS)

General
Observations and
Supporting Data

Detergency
Considered optimal or

near-optimal
Good

Detergency of LAS is

generally considered

optimal for alkyl chain

lengths of C13-C14[8]

[9].

Foaming Properties

Excellent foaming

reported for C14

sulfonates[10]

Strong foaming power

Foaming ability is a

key characteristic of

LAS[8].

Biodegradability (Half-

life)

Similar to other LAS

(e.g., 18-26 days in

soil)[7]

Similar to other LAS

(e.g., 18-26 days in

soil)[7]

The length of the

linear alkyl chain does

not significantly affect

the ultimate

biodegradation rate of

LAS[4]. Half-life in

water can range from

a few days to a couple

of weeks depending

on conditions[11][12].

Experimental Protocols
This section details the methodologies for key experiments used to evaluate the performance

of surfactants like 2-Tetradecylbenzenesulfonic acid.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension
Method: Surface Tension Measurement using the Du Noüy ring method or Wilhelmy plate

method.

Procedure:
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Prepare a series of aqueous solutions of the surfactant with varying concentrations.

Measure the surface tension of each solution at a constant temperature (e.g., 25°C).

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined as the concentration at which a sharp break in the curve occurs. The

surface tension value at this point is the surface tension at CMC[13].

Evaluation of Detergency Performance
Method: Standardized soiled fabric washing test using a Launder-Ometer.

Procedure:

Standard soiled fabric swatches (e.g., with carbon black, olive oil, or wine stains) are used.

Prepare detergent solutions containing the surfactant to be tested at a specific concentration

and water hardness.

Place the soiled fabric swatches in the Launder-Ometer canisters with the detergent solution

and stainless steel balls (to provide mechanical action).

Wash the swatches for a specified time and at a controlled temperature (e.g., 40°C or 60°C).

After washing, rinse and dry the fabric swatches.

The detergency is evaluated by measuring the reflectance of the swatches using a

colorimeter or spectrophotometer. The difference in reflectance before and after washing

indicates the soil removal efficiency[14][15].

Assessment of Foaming Properties
Method: Ross-Miles method.

Procedure:

A specific volume of the surfactant solution of a known concentration is poured from a

specified height into a graduated cylinder containing a smaller volume of the same solution.
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The initial foam height is measured immediately after the addition of the solution.

The foam stability is assessed by measuring the foam height again after a set period (e.g., 5

minutes)[16].

Biodegradability Testing
Method: Closed Bottle Test (OECD 301D).

Procedure:

A dilute solution of the surfactant is inoculated with a small number of microorganisms from a

mixed population (e.g., activated sludge).

The solution is kept in a completely filled, closed bottle in the dark at a constant temperature.

The degradation of the surfactant is followed by measuring the consumption of dissolved

oxygen over a 28-day period.

The percentage of biodegradation is calculated from the amount of oxygen consumed,

expressed as a percentage of the theoretical oxygen demand (ThOD)[13].

Mandatory Visualization
Logical Relationship in Surfactant Performance
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Caption: Interplay of molecular structure, physicochemical properties, and performance of

alkylbenzene sulfonates.

Experimental Workflow for Surfactant Performance
Comparison
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Caption: A generalized experimental workflow for the comparative evaluation of surfactant

performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-2-tetradecylbenzenesulfonic-acid-versus-other-alkylbenzene-sulfonates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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